Cas no 25589-41-7 (3-[(4-bromophenyl)carbamoyl]propanoic acid)

• Product Name: 3-[(4-bromophenyl)carbamoyl]propanoic acid
• CAS No: 25589-41-7
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• MDL: MFCD00029841
• CID: 1069463
• PubChem ID: 2828913
• Update Time: 2025-04-20

3-[(4-bromophenyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Bromophenyl)amino]-4-oxobutanoic acid
• 4-(4-bromoanilino)-4-oxobutanoic acid
• 3-[(4-bromophenyl)carbamoyl]propanoic acid
• 4-((4-bromophenyl)amino)-4-oxobutanoic acid
• 4-Brom-succinanilsaeure
• Bernsteinsaeure-mono-(4-brom-anilid)
• Butanoic acid,4-[(4-bromophenyl)amino]-4-oxo
• N-(4-bromo-phenyl)-succinamic acid
• N-(4-Brom-phenyl)-succinamidsaeure
• succinic acid mono-4-bromoanilide
• HMS1648E18
• Butanoic acid, 4-[(4-bromophenyl)amino]-4-oxo-
• CS-0268353
• N-(4-Bromophenyl)succinamic acid
• DTXSID90385217
• SCHEMBL7829224
• SR-01000596887-1
• STK090234
• Z57126452
• CBDivE_001291
• CHEMBL2093167
• CCG-202847
• MFCD00029841
• 4'-bromosuccinanilic acid
• BBL014232
• TDR76687
• ALBB-006582
• LS-02332
• F0358-0040
• P9MBQ53X7X
• AKOS000296092
• Oprea1_263880
• 25589-41-7
• SR-01000596887

• MDL： MFCD00029841
• Inchi： 1S/C10H10BrNO3/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(14)15/h1-4H,5-6H2,(H,12,13)(H,14,15)
• InChI Key： MJQBQVIGARYLLU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 270.98400
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 2.32540

3-[(4-bromophenyl)carbamoyl]propanoic acid Security Information

• HazardClass：IRRITANT